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Compound of Interest

Compound Name: Phenazine oxide

Cat. No.: B1679786 Get Quote

Essential Safety and Handling Guide for
Phenazine Oxide
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Phenazine oxide. It outlines the

necessary personal protective equipment (PPE), safe handling procedures, and disposal plans

to ensure a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Phenazine oxide is a chemical that requires careful handling due to its potential health effects.

It is classified as causing skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2]

Summary of Potential Hazards:
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Hazard Statement GHS Classification Description

H315 Skin Irritation (Category 2) Causes skin irritation.[1][2]

H319 Eye Irritation (Category 2A)
Causes serious eye irritation.

[1]

H335 Specific Target Organ Toxicity
May cause respiratory

irritation.

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Phenazine oxide, the following personal

protective equipment is mandatory.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust that can cause serious

eye irritation.

Skin Protection

- Hand Protection: Chemical-

resistant gloves (e.g., Nitrile

rubber). - Body Protection:

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Prevents skin contact which

can lead to irritation and

potential absorption.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used if

ventilation is inadequate or

when handling large quantities.

Protects the respiratory tract

from irritation due to inhalation

of dust or aerosols.

Operational Plan for Safe Handling
A systematic approach to handling Phenazine oxide from receipt to disposal is crucial for

laboratory safety.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use:

All handling of Phenazine oxide should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Avoid the generation of dust.

Do not eat, drink, or smoke in the area where Phenazine oxide is handled.

Wash hands thoroughly with soap and water after handling.

Ensure an eyewash station and safety shower are readily accessible.

3. Accidental Release Measures:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For dry spills, carefully sweep up the material to avoid creating dust and place it in a suitable,

labeled container for disposal.

For wet spills, absorb with an inert material and place in a sealed container.

Wash the spill area thoroughly with soap and water.

Prevent the spilled material from entering drains or waterways.

4. First-Aid Measures:
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical attention.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek medical attention.

Disposal Plan
Proper disposal of Phenazine oxide and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Dispose of Phenazine oxide and any contaminated waste in a designated hazardous waste

container.

All waste must be disposed of in accordance with local, regional, and national regulations.

Do not dispose of down the drain or with general laboratory trash.

Contaminated PPE should also be disposed of as hazardous waste.

Workflow for Safe Handling of Phenazine Oxide
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Safe Handling Workflow for Phenazine Oxide
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Caption: A stepwise workflow for the safe handling of Phenazine oxide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1679786?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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